Cas no 1797259-49-4 (2-bromo-N-{2-[5-cyclopropyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}benzamide)

• Product Name: 2-bromo-N-{2-[5-cyclopropyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}benzamide
• CAS No: 1797259-49-4
• MF: C₁₉H₁₈BrN₃OS
• MW: 416.334722042084
• CID: 5371866
• Update Time: 2025-06-08

2-bromo-N-{2-[5-cyclopropyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-[2-(5-cyclopropyl-3-thiophen-2-ylpyrazol-1-yl)ethyl]benzamide
• 2-bromo-N-{2-[5-cyclopropyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}benzamide

• Inchi： 1S/C19H18BrN3OS/c20-15-5-2-1-4-14(15)19(24)21-9-10-23-17(13-7-8-13)12-16(22-23)18-6-3-11-25-18/h1-6,11-13H,7-10H2,(H,21,24)
• InChI Key： JAGPUZDIXPLOHC-UHFFFAOYSA-N
• SMILES： C(NCCN1C(C2CC2)=CC(C2SC=CC=2)=N1)(=O)C1=CC=CC=C1Br

Additional information on 2-bromo-N-{2-[5-cyclopropyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}benzamide

Introduction to 2-bromo-N-{2-[5-cyclopropyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}benzamide (CAS No. 1797259-49-4) and Its Emerging Applications in Chemical Biology

The compound 2-bromo-N-{2-[5-cyclopropyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}benzamide (CAS No. 1797259-49-4) represents a significant advancement in the field of chemical biology, particularly in the design and development of novel bioactive molecules. Its unique structural framework, combining a brominated benzamide core with a cyclopropyl-substituted pyrazole-thiophene scaffold, has positioned it as a promising candidate for further exploration in drug discovery and therapeutic intervention.

Recent studies have highlighted the potential of this compound as a scaffold for developing small-molecule inhibitors targeting various biological pathways. The presence of the bromo group on the benzamide moiety not only enhances its lipophilicity but also provides a handle for further chemical modifications, enabling the synthesis of derivatives with tailored pharmacokinetic properties. Additionally, the 5-cyclopropyl and 3-(thiophen-2-yl) substituents contribute to the compound's binding affinity and selectivity, making it an attractive candidate for structure-based drug design.

In the context of current research, this compound has been investigated for its interaction with enzymes and receptors involved in inflammatory and metabolic diseases. The pyrazole-thiophene moiety, in particular, has been shown to exhibit significant binding affinity to certain protein targets, suggesting its utility in modulating pathways relevant to conditions such as diabetes and cardiovascular disorders. Preliminary computational studies have further demonstrated that the bromo group can serve as a docking point for covalent inhibition of key enzymes, offering a novel approach to enhance therapeutic efficacy.

The structural features of 2-bromo-N-{2-[5-cyclopropyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}benzamide also make it a valuable tool for mechanistic studies in chemical biology. Researchers have leveraged its scaffold to probe enzyme kinetics and develop kinetic models that provide insights into substrate recognition and catalytic mechanisms. These studies not only contribute to our understanding of biological processes but also inform the design of next-generation inhibitors with improved pharmacological profiles.

Moreover, the compound's potential as an intermediate in synthetic chemistry has been explored. The bromo group facilitates cross-coupling reactions, allowing for the introduction of diverse functional groups at specific positions within the molecule. This versatility has enabled the synthesis of libraries of analogs, which can be screened for biological activity using high-throughput screening (HTS) techniques. Such an approach has been instrumental in identifying lead compounds with promising therapeutic potential.

Advances in medicinal chemistry have also led to innovative synthetic strategies for preparing derivatives of 2-bromo-N-{2-[5-cyclopropyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}benzamide. Techniques such as transition-metal-catalyzed coupling reactions and palladium-mediated transformations have been employed to construct complex molecular architectures efficiently. These methods not only streamline the synthesis process but also allow for rapid optimization of key pharmacophoric elements, accelerating the drug discovery pipeline.

The compound's role in preclinical studies has been another area of active investigation. Animal models have been utilized to assess its safety profile and pharmacological activity, providing critical data for evaluating its potential as a therapeutic agent. Initial results have shown encouraging signs of efficacy in models relevant to inflammation and metabolic disorders, warranting further clinical development.

In conclusion, 2-bromo-N-{2-[5-cyclopropyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}benzamide (CAS No. 1797259-49-4) represents a versatile and promising scaffold for drug discovery and chemical biology research. Its unique structural features, combined with its potential as an intermediate in synthetic chemistry, make it a valuable tool for developing novel therapeutics targeting various diseases. As research continues to uncover new applications and optimize its pharmacological properties, this compound is poised to play a significant role in advancing our understanding of biological processes and improving human health.